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Compound of Interest

Compound Name: Ostarine D4

Cat. No.: B12282446

Get Quote

Operational Context & Scientific Rationale
As a Senior Application Scientist, I must emphasize that Ostarine-d4 (Enobosarm-d4) is not

merely a chemical reagent; it is a potent, isotopically labeled Selective Androgen Receptor

Modulator (SARM). While the deuterium labeling (d4) serves as a stable isotope for mass

spectrometry normalization, it does not mitigate the biological activity or toxicity of the parent

compound.

The Core Directive: The disposal strategy for Ostarine-d4 is governed by its classification as a

Reproductive Toxin and an Aquatic Pollutant. Standard drain disposal is strictly prohibited due

to the compound's ability to disrupt endocrine systems in aquatic life at nanogram levels.
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Parameter Technical Detail Operational Implication

Compound Ostarine-d4 (Enobosarm-d4)
Handle as a potent hormonal

agent.[1]

CAS No.
1201918-49-5 (Labeled) /

841205-47-8 (Unlabeled)

Use parent CAS for safety data

lookup if d4-specific data is

scarce.[1]

Hazard Class
Repr. 1B (May damage

fertility/unborn child)

Zero-tolerance for skin contact

or aerosolization.[1]

Solubility DMSO, Ethanol, Acetonitrile
Lipophilic.[1] Water alone is

ineffective for cleaning spills.

Env. Impact Aquatic Acute 1 (H400)
Incineration Only.[1] Never

flush down drains.

Immediate Containment & Spill Response[1]
Spills of Ostarine-d4, often occurring during stock solution preparation for LC-MS, require a

specific protocol due to the compound's lipophilicity and potency.

The "Solubility Rule" for Cleanup
Because Ostarine is poorly soluble in water, using a wet paper towel will merely spread the

contamination. You must use an organic solvent to solubilize and capture the compound.

Spill Workflow Diagram
The following workflow illustrates the decision logic for a safe cleanup.
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Figure 1: Logic flow for Ostarine-d4 spill containment.[1][2][3][4] Note the critical step of using

solvent for the secondary clean to remove lipophilic residues.
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Step-by-Step Disposal Procedures
Solid Waste (Vials, Pipette Tips, Gloves)
Any solid material that has come into contact with Ostarine-d4 must be segregated from

general lab trash.

Segregation: Establish a dedicated waste container labeled "Cytotoxic/Reproductive Toxin -

Incinerate Only."

Primary Containment: Place used vials, pipette tips, and weighing boats into a clear,

sealable biohazard bag or a wide-mouth HDPE jar.

Sealing: Seal the primary container immediately after use to prevent off-gassing or dust

release.

Disposal Stream: Route this waste stream to High-Temperature Incineration. Do not

autoclave; autoclaving does not guarantee the destruction of the chemical structure of stable

SARMs.

Liquid Waste (Stock Solutions & LC-MS Effluent)
This is the most critical control point. LC-MS effluent containing Ostarine-d4 is often mistakenly

routed to general solvent waste.[1]

Stock Solutions: Expired stock solutions (usually in DMSO or Methanol) must be poured into

a dedicated "High Hazard Organic" waste carboy.

LC-MS Effluent: If running high concentrations, the HPLC waste line should be diverted to a

separate container, not the building's central solvent collection, to prevent trace hormone

accumulation in municipal water treatment systems (which often cannot filter these

molecules).

Empty Container Management (RCRA "P-Listed"
Equivalent)
While Ostarine is not explicitly "P-listed" (acutely toxic) by the EPA under a specific code like

Nicotine (P075), best practice in pharmaceutical development is to treat it as such.
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Triple Rinse: Empty vials must be triple-rinsed with ethanol (not water).

Rinsate Disposal: The ethanol rinsate must be collected as hazardous liquid waste (see 3.2).

Vial Disposal: Only after triple rinsing can the glass vial be discarded, though many labs

prefer to incinerate the glass regardless to eliminate liability.

Regulatory & Compliance Framework
The disposal of Ostarine-d4 falls under the EPA Hazardous Waste Pharmaceuticals Rule (40

CFR Part 266 Subpart P) for healthcare and research facilities.

Waste Classification Matrix
Regulatory Body Classification Requirement

US EPA (RCRA)
Non-Creditable Hazardous

Waste Pharmaceutical

Must be managed as

hazardous waste.[1] Sewer

prohibition applies.[3][5]

DOT (Transport)

UN 3077 (Environmentally

Hazardous Substance, Solid,

N.O.S.)[1]

Requires Class 9 labeling if

shipping waste off-site.[1]

OSHA Reproductive Toxin
Labeling must explicitly state

reproductive hazard.[1]

The "Chain of Custody"
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) in your safety

program, you must maintain a "Cradle-to-Grave" documentation trail.

Inventory Log: Log the receipt of the d4 standard.

Usage Log: Record mass used for solution prep.

Destruction Log: Record the transfer of waste to your Environmental Health & Safety (EHS)

contractor.
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Visualizing the Disposal Decision Tree
This diagram ensures that researchers make the correct decision at the point of generation.
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Figure 2: Decision matrix for segregating Ostarine-d4 waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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